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Compound of Interest

Compound Name: 4-Bromobenzhydrol

Cat. No.: B041739

This guide provides an in-depth technical overview of 4-Bromobenzhydrol (CAS No. 29334-
16-5), designed for researchers, scientists, and professionals in drug development. Moving
beyond a standard Material Safety Data Sheet (MSDS), this document synthesizes critical
safety information with practical, field-tested insights to ensure both personal safety and
experimental integrity.

Section 1: Chemical and Physical Identity

4-Bromobenzhydrol, also known as (4-bromophenyl)(phenyl)methanol, is a halogenated
aromatic alcohol.[1][2][3][4][5][6] Its core structure, a diarylmethanol, is a common motif in
medicinal chemistry, making this compound a valuable intermediate in the synthesis of various
pharmaceutical agents. A thorough understanding of its physical and chemical properties is the
foundation of its safe and effective use.
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Property Value Source
CAS Number 29334-16-5 [11[2][4][5]16]
Molecular Formula Ci13H11BrO [1][2][4]116]
Molecular Weight 263.13 g/mol [11[2][4]1[6]

White to light-colored powder
Appearance , _ [71[8]
or crystalline solid.

Melting Point 198-200 °C (lit.) [7]

N Soluble in methanol. Partly
Solubility _ [71[8]
soluble in water.

pKa 13.34 + 0.20 (Predicted) [8]

Storage Temperature +5°C or 2-8°C [4161[8]

Section 2: Hazard Identification and Toxicological
Profile

While comprehensive toxicological data for 4-Bromobenzhydrol is not extensively
documented, the hazards can be inferred from its chemical structure and data on similar
compounds. The primary hazards are associated with irritation to the skin, eyes, and
respiratory system.

GHS Hazard Statements (Inferred):

e H315: Causes skin irritation.[5]

o H318/H319: Causes serious eye damage/irritation.[5]
o H335: May cause respiratory irritation.[5]

Routes of Exposure and Effects:

 Inhalation: Inhalation of dust may cause respiratory tract irritation.[9][10] Symptoms can
include coughing and shortness of breath.
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o Skin Contact: Causes skin irritation.[5][9][10] Prolonged or repeated contact may lead to
dermatitis.

o Eye Contact: Causes serious eye irritation.[5][9][10] Contact can result in redness, pain, and
blurred vision.

 Ingestion: Ingestion may cause irritation to the mucous membranes and gastrointestinal
tract.[9][10]

Section 3: Safe Handling and Personal Protective
Equipment (PPE)

A stringent protocol for personal protective equipment is mandatory when handling 4-
Bromobenzhydrol to mitigate the risks of exposure.

Personal Protective Equipment (PPE) Protocol
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Body Part

Required PPE

Specifications and Best
Practices

Eyes/Face

Safety goggles and face shield

Goggles must provide a
complete seal around the
eyes. A face shield should be
worn over goggles, especially
when handling larger
quantities or if there is a risk of

splashing.[11]

Hands

Double nitrile gloves or

neoprene/butyl gloves

For incidental contact, double-
layered nitrile gloves are
recommended. For direct
handling or risk of splash,
heavy-duty neoprene or butyl
rubber gloves should be worn
over nitrile gloves.[11][12]
Gloves must be changed
immediately upon

contamination.[12]

Body

Chemical-resistant laboratory

coat

A fully buttoned, long-sleeved

lab coat is required.[12]

Respiratory

NIOSH-approved respirator

A respirator is required when

dusts are generated.[13][14]

Engineering Controls

o Ventilation: Work with 4-Bromobenzhydrol should be conducted in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation of dust.[9][15]

o Eye Wash and Safety Shower: An emergency eyewash station and safety shower must be

readily accessible in the immediate work area.[16]

Handling Workflow
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Caption: Workflow for handling 4-Bromobenzhydrol.
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Section 4: Emergency Procedures

Prompt and correct response to an accidental exposure is critical.

First-Aid Measures
Exposure Route First-Aid Protocol

Move the person to fresh air.[9][13][15][17] If
) breathing is difficult, administer oxygen. If
Inhalation _ . o o
breathing has stopped, give artificial respiration.

[10][18] Seek immediate medical attention.[18]

Immediately flush the skin with plenty of soap
and water for at least 15 minutes while removing
contaminated clothing.[16][18][19] Seek medical

Skin Contact

attention if irritation persists.[18]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact )

upper and lower eyelids.[16][18][19] Seek

immediate medical attention.[12][18][19]

Do NOT induce vomiting.[10][20] If the person is
conscious, rinse their mouth with water and
) have them drink 2-4 cupfuls of water or milk.[10]
Ingestion ) )
Never give anything by mouth to an
unconscious person.[15][21][22] Seek

immediate medical attention.

Accidental Release Measures

In the event of a spill, the primary objectives are to contain the spill, prevent its spread, and
protect personnel.

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.fishersci.com/store/msds?partNumber=SB01132EE&productDescription=4-BROMOBENZALDEHYDE+50GR&vendorId=VN00092202&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/aldrich/b57400?userType=undefined
https://www.cdhfinechemical.com/images/product/msds/10_1046601347_4-BromoBenzaldehyde-CASNO-1122-91-4-MSD.pdf
https://www.fishersci.com/store/msds?partNumber=AC106721000&countryCode=US&language=en
https://www.suvchemlaboratorychemicals.com/uploads/B0048500100-1122-91-4.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://en.hesperian.org/hhg/Workers%27_Guide_to_Health_and_Safety:First_aid_for_chemicals
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AC150410250&productDescription=4-BROMOBENZYL+BROMIDE+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://en.hesperian.org/hhg/Workers%27_Guide_to_Health_and_Safety:First_aid_for_chemicals
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AC150410250&productDescription=4-BROMOBENZYL+BROMIDE+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://pdf.benchchem.com/1526/Personal_protective_equipment_for_handling_4_Bromo_3_iodophenol.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AC150410250&productDescription=4-BROMOBENZYL+BROMIDE+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.suvchemlaboratorychemicals.com/uploads/B0048500100-1122-91-4.pdf
https://www.cdhfinechemical.com/images/product/msds/37_61928858_4-BromoPhenacylBromide-CASNO-99-73-0-MSDS.pdf
https://www.suvchemlaboratorychemicals.com/uploads/B0048500100-1122-91-4.pdf
https://www.cdhfinechemical.com/images/product/msds/10_1046601347_4-BromoBenzaldehyde-CASNO-1122-91-4-MSD.pdf
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/msds/4-bromobenzophenone.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

[Evacuate non-essential personneD
(Don appropriate PPE]
Gnsure adequate ventilatiorD

Contain the spill

Sweep up solid material
and place in a sealed container

l

Decontaminate the spill area

l

Dispose of waste through EHS

Click to download full resolution via product page

Caption: Accidental release response workflow.
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Cleanup Protocol:

Evacuate: Evacuate personnel from the immediate area.[23]

Ventilate: Ensure the area is well-ventilated.[15]

Contain: Prevent further spread of the material. Do not let the product enter drains.[13][15]

Absorb/Sweep: Carefully sweep up the solid material, avoiding dust generation, and place it
into a suitable, sealed container for disposal.[15][19]

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and
water.

Disposal: Dispose of all contaminated materials as hazardous waste through your
institution's Environmental Health and Safety (EHS) office.[12]

Section 5: Fire and Explosion Hazard Data
While 4-Bromobenzhydrol is not highly flammable, it is combustible.
Flash Point: > 110 °C / > 230 °F.[23]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[15][23]

Unsuitable Extinguishing Media: Water may be ineffective.[23]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating
gases and vapors, including carbon monoxide, carbon dioxide, and hydrogen bromide.[9][23]

Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus
(SCBA) and full protective gear.[15][23]

Section 6: Stability and Reactivity

A clear understanding of the chemical's stability and reactivity is crucial for safe storage and to
prevent hazardous reactions.
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o Chemical Stability: Stable under recommended storage conditions.[7] It may be sensitive to
light, air, and moisture.[9][10]

» Conditions to Avoid: Incompatible products, excess heat, and exposure to light, air, or
moisture.[9]

e Incompatible Materials: Strong oxidizing agents, strong bases, and strong reducing agents.

[719]

e Hazardous Decomposition Products: Under fire conditions, it may decompose to produce
carbon monoxide, carbon dioxide, and hydrogen bromide.[9]

Section 7: Storage and Disposal

Proper storage and disposal are essential for maintaining the integrity of the compound and
ensuring the safety of personnel and the environment.

Storage

» Conditions: Store in a cool, dry, and well-ventilated area away from incompatible substances.
[10][14] Keep the container tightly closed.[9][10][13] The recommended storage temperature
is between 2-8°C.[8]

» Container: Use the original container or a compatible, well-sealed container.

Disposal

o Waste Segregation: All solid waste contaminated with 4-Bromobenzhydrol (e.g., gloves,
weigh boats, paper towels) must be collected in a designated, sealed, and clearly labeled
hazardous waste container.[12]

o Disposal Method: All waste must be disposed of through your institution's Environmental
Health and Safety (EHS) office, following all local, state, and federal regulations for
hazardous chemical waste.[12] Do not dispose of it in the sewer system.
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4-BROMO BENZALDEHYDE (P-BROMO BENZALDEHYDE)
Benzhydrol, 4-bromo- - the NIST WebBook. [Link]
4-bromo-N-(4-bromobenzoyl)

First Aid Procedures for Chemical Hazards | NIOSH - CDC. [Link]
4-Bromobenzophenone | C13H9BrO | CID 7030 - PubChem. [Link]
SAFETY D

Personal Protective Equipment (PPE) - CHEMM. [Link]

First aid for chemicals - Hesperian Health Guides. [Link]

Discover the Various Types of PPE for Optimal Chemical Safety. [Link]
p-Bromobenzhydryl alcohol | C13H11BrO | CID 98221 - PubChem - NIH. [Link]
Personal Protective Equipment | US EPA. [Link]

Fire fighting — The HSE Department - LUCA - KU Leuven. [Link]

Fire fighting — HSE Department - KU Leuven. [Link]

Bromine & Fire Safety - BSEF. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Bromobenzhydrol: A Comprehensive Technical Guide
to Safe Handling and Application]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://pdf.benchchem.com/1526/Personal_protective_equipment_for_handling_4_Bromo_3_iodophenol.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/b57400?userType=undefined
https://www.fishersci.co.uk/store/msds?partNumber=10060710&productDescription%3DBenzhydrol%2C+99%25+100g&countryCode=GB&language=en
https://www.cdhfinechemical.com/images/product/msds/10_1046601347_4-BromoBenzaldehyde-CASNO-1122-91-4-MSD.pdf
https://en.hesperian.org/hhg/Workers%27_Guide_to_Health_and_Safety:First_aid_for_chemicals
https://www.fishersci.com/store/msds?partNumber=AC106721000&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AC150410250&productDescription=4-BROMOBENZYL+BROMIDE+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_61928858_4-BromoPhenacylBromide-CASNO-99-73-0-MSDS.pdf
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/msds/4-bromobenzophenone.htm
https://www.fishersci.com/store/msds?partNumber=AC106760100&countryCode=US&language=en
https://www.benchchem.com/product/b041739#4-bromobenzhydrol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b041739#4-bromobenzhydrol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b041739#4-bromobenzhydrol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b041739#4-bromobenzhydrol-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041739?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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